Cas no 171800-68-3 (P3-(1-(2-Nitrophenyl)ethyl) adenosine 5′-triphosphate disodium salt)

• Product Name: P3-(1-(2-Nitrophenyl)ethyl) adenosine 5′-triphosphate disodium salt
• CAS No: 171800-68-3
• MF: C₁₈H₂₁N₆Na₂O₁₅P₃
• MW: 700.291368246078
• CID: 905559
• PubChem ID: 16211021
• Update Time: 2025-05-24

P3-(1-(2-Nitrophenyl)ethyl) adenosine 5′-triphosphate disodium salt Chemical and Physical Properties

Names and Identifiers

• caged atp, disodium salt
• disodium,[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [1-(2-nitrophenyl)ethoxy-oxidophosphoryl] phosphate
• ADENOSINE 5'-TRIPHOSPHATE GAMMA-(1-[2-NITROPHENYL]ETHYL) ESTER SODIUM SALT
• ADENOSINE 5'-TRIPHOSPHATE, P3-1-(2-NITROPHENYL)ETHYL ESTER, 2NA
• ADENOSINE-5'-TRIPHOSPH. P3(1(2-NITROPHE. )ETHYL ESTER)-NA2
• ADENOSINE-5'-TRIPHOSPHATE P3-[1-(2-NITROPHENYL)ETHYL ESTER] DISODIUM SALT
• 'CAGED ATP' DISODIUM SALT
• 'CAGED' ATP SODIUM SALT
• disodium 5'-O-(hydroxy{[({[1-(2-nitrophenyl)ethoxy]phosphinato}oxy)phosphinato]oxy}
• NPE CAGED ATP DISODIUM SALT
• ''CAGED'' ATP SODIUM SALT
• Caged ATP, NPE caged ATP
• Disodium 5'-O-(hydroxy{[({[1-(2-nitrophenyl)ethoxy]phosphinato}oxy)phosphinato]oxy}phosphoryl)adenosine
• J-010759
• Adenosine 5'-triphosphate P3-[1-(2-nitrophenyl)ethyl ester] disodium salt, >=95% (HPLC)
• 125229-58-5
• DTXSID00583343
• Adenosine 5'-triphosphate gamma-(1-[2-nitrophenyl]ethyl) ester sodium salt, >=95%
• Adenosine 5'-triphosphate P3-[1-(2-nitrophenyl)ethyl ester] disodium salt
• Disodium;[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [1-(2-nitrophenyl)ethoxy-oxidophosphoryl] phosphate
• 171800-68-3
• P3-(1-(2-Nitrophenyl)ethyl) adenosine 5′-triphosphate disodium salt

• Inchi： 1S/C18H23N6O15P3.2Na/c1-9(10-4-2-3-5-11(10)24(27)28)37-41(31,32)39-42(33,34)38-40(29,30)35-6-12-14(25)15(26)18(36-12)23-8-22-13-16(19)20-7-21-17(13)23;;/h2-5,7-9,12,14-15,18,25-26H,6H2,1H3,(H,29,30)(H,31,32)(H,33,34)(H2,19,20,21);;/q;2*+1/p-2/t9?,12-,14-,15-,18-;;/m1../s1
• InChI Key： DWGOHIKVVKFGGU-DZHDPEGHSA-L
• SMILES： P(=O)(O)(OP(=O)([O-])OP(=O)([O-])OC(C)C1C=CC=CC=1[N+](=O)[O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O.[Na+].[Na+]

Computed Properties

• Exact Mass: 700.00731354g/mol
• Monoisotopic Mass: 700.00731354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 19
• Heavy Atom Count: 44
• Rotatable Bond Count: 11
• Complexity: 1100
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 320Ų

P3-(1-(2-Nitrophenyl)ethyl) adenosine 5′-triphosphate disodium salt Security Information

• WGK Germany：3
• FLUKA BRAND F CODES：8-10-21

Additional information on P3-(1-(2-Nitrophenyl)ethyl) adenosine 5′-triphosphate disodium salt

Comprehensive Overview of P3-(1-(2-Nitrophenyl)ethyl) adenosine 5′-triphosphate disodium salt (CAS No. 171800-68-3)

P3-(1-(2-Nitrophenyl)ethyl) adenosine 5′-triphosphate disodium salt (CAS No. 171800-68-3) is a chemically modified nucleotide analog that has garnered significant attention in biochemical and pharmacological research. This compound, often abbreviated as NPE-caged ATP, is widely utilized in studies involving ATP-dependent processes, enzyme kinetics, and cellular signaling pathways. Its unique structure, featuring a 2-nitrophenyl ethyl (NPE) photolabile protecting group, allows for precise temporal and spatial control of ATP release upon UV irradiation, making it invaluable in photochemical applications.

The growing interest in NPE-caged ATP aligns with current trends in precision medicine and targeted drug delivery. Researchers are increasingly exploring its potential in optogenetics and neurobiology, where controlled ATP release can modulate neuronal activity with high specificity. Additionally, its role in metabolic studies and energy homeostasis has made it a staple in laboratories focusing on mitochondrial function and ATPase mechanisms. These applications are frequently searched in academic databases, reflecting the compound's relevance in cutting-edge science.

From a structural perspective, P3-(1-(2-Nitrophenyl)ethyl) adenosine 5′-triphosphate disodium salt consists of an adenosine core linked to a triphosphate moiety, with the NPE group attached to the terminal phosphate. This design ensures stability under physiological conditions until UV light cleaves the photolabile bond, releasing free ATP. The disodium salt form enhances solubility, facilitating its use in aqueous buffers and cell culture systems. Such properties are critical for experiments requiring minimal interference with native biochemical environments.

In the context of SEO optimization, this compound is often associated with queries like "NPE-caged ATP applications", "CAS 171800-68-3 uses", and "photolabile ATP analogs in research". These keywords highlight user intent, ranging from technical specifications to practical methodologies. By addressing these topics, this article aims to bridge the gap between complex scientific concepts and accessible information, catering to both novice and expert audiences.

Another area of interest is the compound's compatibility with high-throughput screening (HTS) platforms. As drug discovery evolves toward automated systems, NPE-caged ATP offers a reliable tool for studying kinase activity and GPCR signaling in real time. Its ability to trigger rapid ATP release aligns with the demand for dynamic assays in pharmacology and toxicology. This versatility has led to its inclusion in commercially available assay kits, further driving its adoption in industrial and academic settings.

Environmental and storage considerations for P3-(1-(2-Nitrophenyl)ethyl) adenosine 5′-triphosphate disodium salt are also frequently discussed. The compound is typically stored at -20°C in desiccated conditions to prevent hydrolysis of the triphosphate bonds. Stability data, often searched under terms like "NPE-ATP shelf life", underscores the importance of proper handling to maintain experimental reproducibility. Such practical insights are crucial for researchers designing long-term studies.

Looking ahead, the integration of NPE-caged ATP with emerging technologies like CRISPR-based gene editing and single-cell analysis presents exciting opportunities. For instance, combining UV-triggered ATP release with live-cell imaging could unveil new dimensions of cellular energetics. These interdisciplinary applications resonate with trending searches in biotechnology and synthetic biology, positioning CAS 171800-68-3 as a cornerstone of modern biochemical tools.

In summary, P3-(1-(2-Nitrophenyl)ethyl) adenosine 5′-triphosphate disodium salt exemplifies the synergy between chemical innovation and biological discovery. Its photolabile properties, coupled with broad applicability, make it indispensable for advancing molecular biology, neuroscience, and drug development. By addressing frequently asked questions and aligning with current research trends, this overview aims to enhance visibility while maintaining scientific rigor.